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Compound of Interest

Compound Name:
Diisobutyl (4-

methoxybenzylidene)malonate

CAS No.: 72955-42-1

Cat. No.: B12657757

Get Quote

Executive Summary & Chemical Identity
Diisobutyl (4-methoxybenzylidene)malonate (DBM) is a lipophilic benzylidenemalonate

ester used primarily as a UV-B absorber and a singlet-state quencher for UV-A filters.

Structurally, it occupies a functional niche between the highly crystalline/volatile methyl esters

and the viscous, polymeric-like ethylhexyl esters.
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Property Specification

IUPAC Name
Bis(2-methylpropyl) 2-[(4-

methoxyphenyl)methylidene]propanedioate

CAS Number 72955-42-1

Molecular Formula C₁₉H₂₆O₅

Molecular Weight 334.41 g/mol

Core Chromophore
4-Methoxybenzylidene (UV-B absorption peak

~310 nm)

Functional Class UV Absorber, Photostabilizer (Triplet Quencher)

Immunological Cross-Reactivity Studies
Context: Safety assessment for topical applications.

Researchers must evaluate DBM for Delayed Type Hypersensitivity (Type IV). The core

concern is the structural similarity between the 4-methoxybenzylidene moiety in DBM and the

p-methoxycinnamate group found in Octinoxate (Ethylhexyl Methoxycinnamate).

Structural Homology & Sensitization Risk
The "p-methoxybenzylidene" backbone is a known structural alert. While malonates are

generally considered less sensitizing than cinnamates due to steric hindrance around the

Michael acceptor site, cross-reactivity can occur in pre-sensitized individuals.

Primary Allergen: Octinoxate (Octyl Methoxycinnamate).

Cross-Reacting Agent: DBM (Diisobutyl (4-methoxybenzylidene)malonate).

Mechanism: Metabolic hydrolysis of the ester groups by skin esterases can release 4-

methoxybenzaldehyde or 4-methoxycinnamic acid analogs, which act as haptens.

Comparative Sensitization Potential (Predicted)
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Compound
Sensitization Risk
(LLNA)

Cross-Reactivity
with Cinnamates

Mechanism of
Action

Octinoxate Moderate Reference Standard
Direct haptenization

via Michael addition.

DBM (Diisobutyl) Low-Moderate Possible

Steric bulk of isobutyl

groups reduces

hydrolysis rate

compared to methyl

esters.

Hostavin PR-25 Moderate Possible
Rapid hydrolysis due

to small methyl esters.

Oxynex ST Low Unlikely

High steric hindrance

(ethylhexyl/syringyl)

prevents enzyme

access.

Critical Insight: If your formulation targets patients with known photo-allergies to cinnamates,

Oxynex ST is the safer alternative due to its bulky syringyl group. DBM carries a higher risk of

cross-reactivity than Oxynex ST but lower than Octinoxate.

Chemical Cross-Reactivity & Photostabilization
Context: Formulation stability and drug interaction.

In drug development, "cross-reactivity" often refers to the photochemical interaction between

the stabilizer and the labile drug (e.g., Avobenzone, Ketoprofen).

Mechanism: Triplet State Quenching
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DBM functions by accepting excitation energy from the triplet state of unstable UV-A filters (like

Avobenzone) and dissipating it as heat (Isomerization-Relaxation cycle).

The Pathway:

Avobenzone (AVO) absorbs UV-A

Excited Singlet (

AVO

).

Intersystem Crossing

Excited Triplet (

AVO

).

Energy Transfer:

AVO

+ DBM (Ground)

AVO (Ground) +

DBM

.

Relaxation:

DBM

dissipates energy via E-Z isomerization

DBM (Ground).

Chemical Incompatibility Risks
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Transesterification: In alcoholic gels (ethanol/isopropanol), the diisobutyl esters of DBM can

undergo transesterification, altering solubility profiles and potentially causing crystallization.

Risk: Moderate (Higher than Oxynex ST, Lower than PR-25).

Metal Chelation: The malonate beta-dicarbonyl system can chelate trace metals (Fe³⁺,

Cu²⁺), leading to colored complexes (pink/orange discoloration).

Mitigation: Add EDTA or use metal-free manufacturing vessels.

Visualization: Mechanism & Workflow
Figure 1: Photostabilization & Cross-Reactivity Pathway
This diagram illustrates the dual nature of DBM: its protective role (quenching) and its potential

risk pathway (haptenization).
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Caption: Figure 1: Dual pathways of DBM. Top: Stabilization of Avobenzone via energy transfer.

Bottom: Potential metabolic activation to sensitizing haptens.
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This table provides a direct comparison to help you select the correct benzylidenemalonate for

your application.

Feature DBM (Diisobutyl)
Hostavin PR-25

(Dimethyl)

Oxynex ST

(Diethylhexyl)

CAS Number 72955-42-1 7443-25-6 872182-46-2

Lipophilicity (LogP)
Medium (Ideal for

Emulsions)

Low (Solvent

dependent)
High (Oil soluble)

Volatility Low
High (Sublimation

risk)
Negligible

Crystallization Risk Low-Medium High Very Low (Liquid)

Avobenzone

Stabilization
Excellent Good Excellent

Cross-Reactivity

(Allergy)

Possible (Structural

alert)
Possible Unlikely (Steric shield)

Primary Use Case

High-performance

emulsions requiring

balance of solubility

and stability.

Industrial coatings /

Rigid PVC (where

volatility is managed).

Sensitive skin

formulations / High-

end cosmetics.

Experimental Protocols
To validate DBM in your specific matrix, follow these self-validating protocols.

Protocol A: Photostability Cross-Reactivity Assay
Objective: Determine if DBM chemically interacts with Avobenzone under irradiation.

Preparation: Prepare three solutions in Ethanol/Caprylic Triglyceride (50:50):

Control: 3% Avobenzone.[1]

Test: 3% Avobenzone + 1.5% DBM.
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Reference: 3% Avobenzone + 1.5% Oxynex ST.

Irradiation: Spread 2 mg/cm² on PMMA plates. Irradiate with a Solar Simulator (500 W/m²)

for 2 hours (approx. 10 MED).

Extraction: Rinse plates with HPLC-grade Methanol.

Analysis: HPLC-UV (C18 column, Methanol/Water gradient).

Validation Criteria:

Recovery of Avobenzone in Test must be >80%.

Appearance of new peaks (unknowns) >1% indicates chemical cross-reactivity

(degradation products).

Protocol B: Peptide Reactivity Assay (DPRA) - In
Chemico
Objective: Predict immunological cross-reactivity (sensitization) without animal testing.

Incubation: Incubate DBM with synthetic peptides containing Cysteine and Lysine for 24

hours at 25°C.

Measurement: Quantify remaining non-reacted peptide via HPLC.

Interpretation:

High Reactivity: >60% peptide depletion (Strong Sensitizer).

Low Reactivity: <10% peptide depletion (Non-Sensitizer).

Note: Compare DBM depletion rates against Octinoxate (positive control). If DBM

depletion is statistically similar to Octinoxate, assume high cross-reactivity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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